Cas no 1808738-53-5 (2-[carbamoyl(methyl)amino]-N-[cyano(2,3-dichlorophenyl)methyl]acetamide)

• Product Name: 2-[carbamoyl(methyl)amino]-N-[cyano(2,3-dichlorophenyl)methyl]acetamide
• CAS No: 1808738-53-5
• MF: C₁₂H₁₂Cl₂N₄O₂
• MW: 315.15528011322
• CID: 6163927
• PubChem ID: 102564137
• Update Time: 2025-06-20

2-[carbamoyl(methyl)amino]-N-[cyano(2,3-dichlorophenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[carbamoyl(methyl)amino]-N-[cyano-(2,3-dichlorophenyl)methyl]acetamide
• EN300-26684330
• 1808738-53-5
• AKOS033714518
• 2-[carbamoyl(methyl)amino]-N-[cyano(2,3-dichlorophenyl)methyl]acetamide
• Z1982831834

• Inchi： 1S/C12H12Cl2N4O2/c1-18(12(16)20)6-10(19)17-9(5-15)7-3-2-4-8(13)11(7)14/h2-4,9H,6H2,1H3,(H2,16,20)(H,17,19)
• InChI Key： PZTWROOMXVBKQD-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(C#N)NC(CN(C(N)=O)C)=O)Cl

Computed Properties

• Exact Mass: 314.0337310g/mol
• Monoisotopic Mass: 314.0337310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 99.2Ų

Additional information on 2-[carbamoyl(methyl)amino]-N-[cyano(2,3-dichlorophenyl)methyl]acetamide

Introduction to 2-[carbamoyl(methyl)amino]-N-[cyano(2,3-dichlorophenyl)methyl]acetamide (CAS No. 1808738-53-5)

2-[carbamoyl(methyl)amino]-N-[cyano(2,3-dichlorophenyl)methyl]acetamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1808738-53-5, belongs to a class of molecules that exhibit promising characteristics for further research and development in medicinal applications. The intricate arrangement of functional groups within its molecular framework suggests a high degree of specificity, which may be leveraged for targeted therapeutic interventions.

The molecular structure of 2-[carbamoyl(methyl)amino]-N-[cyano(2,3-dichlorophenyl)methyl]acetamide consists of a carbamoyl group linked to a methylamino moiety, with a cyano-substituted benzene ring attached to an acetamide backbone. This configuration imparts unique electronic and steric properties that could influence its interactions with biological targets. The presence of both polar and non-polar regions in the molecule makes it an intriguing candidate for studying protein-ligand interactions, enzyme inhibition, and other pharmacological mechanisms.

In recent years, there has been a growing interest in exploring novel compounds that can modulate biological pathways associated with various diseases. The structural features of 2-[carbamoyl(methyl)amino]-N-[cyano(2,3-dichlorophenyl)methyl]acetamide align well with this trend, as they provide a foundation for designing molecules with enhanced binding affinity and selectivity. Researchers have been particularly keen on investigating its potential as an intermediate in the synthesis of more complex pharmacophores, which could lead to the development of new drugs with improved efficacy and reduced side effects.

The synthesis of 2-[carbamoyl(methyl)amino]-N-[cyano(2,3-dichlorophenyl)methyl]acetamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The incorporation of the cyano group into the benzene ring enhances the molecule's electron-withdrawing properties, which can be critical for achieving optimal biological activity. Additionally, the carbamoyl and acetamide functionalities contribute to the compound's solubility and metabolic stability, making it a suitable candidate for further development.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique chemical properties make it valuable for use in agrochemicals, where it could serve as a precursor for developing novel pesticides or herbicides. Furthermore, its ability to interact with biological targets suggests that it may have utility in materials science, particularly in the design of functional polymers or coatings that require specific chemical interactions.

In terms of biological activity, preliminary studies have indicated that 2-[carbamoyl(methyl)amino]-N-[cyano(2,3-dichlorophenyl)methyl]acetamide may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. These findings are particularly exciting given the increasing emphasis on precision medicine and personalized therapies. By tailoring molecular structures to target specific biological mechanisms, researchers hope to develop treatments that are more effective and better tolerated by patients.

The future direction of research on 2-[carbamoyl(methyl)amino]-N-[cyano(2,3-dichlorophenyl)methyl]acetamide will likely focus on optimizing its pharmacokinetic properties and exploring its potential in clinical trials. Advances in computational chemistry and high-throughput screening techniques will accelerate the discovery process by allowing researchers to rapidly evaluate the compound's interactions with various biological targets. Additionally, collaborations between academic institutions and pharmaceutical companies will be crucial for translating laboratory findings into tangible therapeutic benefits.

The broader implications of this research are significant. By uncovering new molecular entities like 2-[carbamoyl(methyl)amino]-N-[cyano(2,3-dichlorophenyl)methyl]acetamide, scientists are paving the way for innovative approaches to drug discovery and development. These efforts not only aim to address unmet medical needs but also contribute to our fundamental understanding of biological processes at the molecular level.